Cas no 628704-28-9 (O-{6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethyl}hydroxylamine)

O-{6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethyl}hydroxylamine is a heterocyclic compound featuring a pyridine core substituted with a 1,2,4-triazole moiety and an O-alkylated hydroxylamine group. This structure imparts versatility in synthetic applications, particularly as an intermediate in medicinal chemistry and agrochemical research. The triazole ring enhances stability and potential bioactivity, while the hydroxylamine functionality offers reactivity for further derivatization. Its well-defined molecular architecture makes it suitable for cross-coupling reactions and ligand design. The compound is characterized by high purity and consistent performance, ensuring reliability in research and industrial processes. Proper handling under controlled conditions is recommended due to its reactive nature.

O-{6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethyl}hydroxylamine structure

628704-28-9 structure

Product Name:O-{6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethyl}hydroxylamine

CAS No:628704-28-9

MF:C₈H₉N₅O

MW:191.189960241318

CID:1641112

PubChem ID:85889456

Update Time:2025-08-10

O-{6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

- Pyridine, 5-[(aminooxy)methyl]-2-(1H-1,2,4-triazol-1-yl)-
- O-{6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethyl}hydroxylamine
- 628704-28-9
- O-{[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]methyl}hydroxylamine
- EN300-1775846
- Inchi： 1S/C8H9N5O/c9-14-4-7-1-2-8(11-3-7)13-6-10-5-12-13/h1-3,5-6H,4,9H2
- InChI Key： FSTKWTZSNIVQTA-UHFFFAOYSA-N
- SMILES： O(CC1=CN=C(C=C1)N1C=NC=N1)N

Computed Properties

Exact Mass: 191.08087
Monoisotopic Mass: 191.08070993g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 78.8Å²

Experimental Properties

PSA: 78.85

O-{6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethyl}hydroxylamine Pricemore >>

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